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Introduction
YCH2823 is a novel and potent small-molecule inhibitor of Ubiquitin-Specific Protease 7

(USP7).[1] Developed as a potential anti-cancer agent, YCH2823 has demonstrated significant

efficacy in inhibiting the growth of a variety of cancer cell lines, including those with wild-type

and mutant TP53.[1][2] These application notes provide detailed protocols for investigating the

effects of YCH2823 on cancer cells in culture, focusing on its mechanism of action, which

involves the induction of G1 phase cell cycle arrest and apoptosis through the p53-p21

signaling axis and modulation of BCL6.[1][2]

Mechanism of Action
YCH2823 directly interacts with the catalytic domain of USP7, a deubiquitinating enzyme that

plays a critical role in regulating the stability of various proteins, including MDM2, a key

negative regulator of the p53 tumor suppressor. By inhibiting USP7, YCH2823 leads to an

increase in the ubiquitination and subsequent degradation of MDM2. This, in turn, results in the

stabilization and accumulation of p53. Activated p53 then transcriptionally upregulates the

expression of target genes, including the cyclin-dependent kinase inhibitor p21, which mediates
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G1 phase cell cycle arrest.[1][2] The sustained activation of p53 can also lead to the induction

of apoptosis. Furthermore, YCH2823 has been shown to enhance the transcriptional and

protein levels of the proto-oncogene B-cell lymphoma 6 (BCL6) in sensitive cell lines.[1]

Quantitative Data Summary
The following tables summarize the quantitative data regarding the activity of YCH2823 in

various cancer cell lines.

Parameter Value Reference

IC50 (USP7 Inhibition) 49.6 nM [2]

Dissociation Constant (Kd) 117 nM [2]

Table 1: Biochemical Activity of YCH2823

Cell Line TP53 Status IC50 (nM) Reference

CHP-212 Wild-Type Data not available

Further TP53 wild-

type, mutant, and

MYCN-amplified cell

lines have been

tested, but specific

IC50 values are not

publicly available.

Table 2: Anti-proliferative Activity of YCH2823 in Cancer Cell Lines
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Cell Line Treatment
% Apoptosis

(Annexin V Positive)
Reference

CHP-212

YCH2823

(Concentration and

time not specified)

Data not available

Specific quantitative

data on the

percentage of

apoptosis induction is

not publicly available.

Table 3: Induction of Apoptosis by YCH2823

Cell Line Treatment
% Cells in

G1 Phase

% Cells in S

Phase

% Cells in

G2/M Phase
Reference

CHP-212

YCH2823

(Concentratio

n and time

not specified)

Increased Decreased Decreased [1]

Specific

quantitative

data on cell

cycle

distribution is

not publicly

available.

Table 4: Effect of YCH2823 on Cell Cycle Distribution

Signaling Pathway Diagram
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Caption: YCH2823 inhibits USP7, leading to p53 stabilization and subsequent G1 arrest and

apoptosis.

Experimental Workflow Diagrams
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Caption: Workflow for determining cell viability using an MTT assay after YCH2823 treatment.
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Seed Cells in 6-well Plate
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Caption: Workflow for detecting apoptosis using Annexin V/PI staining and flow cytometry.

Experimental Protocols
Cell Viability Assay (MTT Assay)
This protocol is designed to determine the half-maximal inhibitory concentration (IC50) of

YCH2823.
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Materials:

Cancer cell line of interest (e.g., CHP-212)

Complete culture medium (e.g., RPMI-1640 with 10% FBS)

YCH2823 (stock solution in DMSO)

96-well cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

Microplate reader

Procedure:

Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete

culture medium.

Incubate the plate overnight at 37°C in a humidified atmosphere with 5% CO2 to allow for

cell attachment.

Prepare serial dilutions of YCH2823 in complete culture medium. It is recommended to use a

concentration range that brackets the expected IC50 (e.g., 1 nM to 10 µM). Include a vehicle

control (DMSO) at the same final concentration as the highest YCH2823 concentration.

Remove the medium from the wells and add 100 µL of the prepared YCH2823 dilutions or

vehicle control.

Incubate the plate for 72 hours at 37°C and 5% CO2.

Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

Carefully remove the medium and add 150 µL of solubilization solution to each well to

dissolve the formazan crystals.
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Measure the absorbance at 570 nm using a microplate reader.

Calculate the percentage of cell viability relative to the vehicle control and determine the

IC50 value by plotting a dose-response curve.

Apoptosis Assay (Annexin V/PI Staining)
This protocol quantifies the percentage of apoptotic and necrotic cells following YCH2823
treatment.

Materials:

Cancer cell line of interest

Complete culture medium

YCH2823

6-well cell culture plates

Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and

Binding Buffer)

Phosphate-Buffered Saline (PBS)

Flow cytometer

Procedure:

Seed cells into a 6-well plate at a density that will result in 50-70% confluency at the time of

harvesting.

Allow cells to attach overnight.

Treat the cells with YCH2823 at a concentration of 1-5 times the IC50 value. Include a

vehicle control.

Incubate for 24 to 48 hours.
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Harvest the cells (including floating cells in the medium) by trypsinization and centrifugation.

Wash the cells twice with ice-cold PBS.

Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a new tube.

Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide.

Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

Add 400 µL of 1X Binding Buffer to each tube.

Analyze the cells by flow cytometry within 1 hour.

Cell Cycle Analysis (Propidium Iodide Staining)
This protocol determines the effect of YCH2823 on cell cycle progression.

Materials:

Cancer cell line of interest

Complete culture medium

YCH2823

6-well cell culture plates

PBS

70% Ethanol (ice-cold)

Propidium Iodide (PI) staining solution (containing PI and RNase A)

Flow cytometer

Procedure:
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Seed and treat cells as described in the apoptosis assay protocol (steps 1-4).

Harvest the cells by trypsinization and centrifugation.

Wash the cells with ice-cold PBS.

Fix the cells by resuspending the pellet in 1 mL of ice-cold 70% ethanol while gently

vortexing.

Incubate the cells at -20°C for at least 2 hours (or overnight).

Centrifuge the fixed cells and wash with PBS.

Resuspend the cell pellet in 500 µL of PI staining solution.

Incubate for 30 minutes at room temperature in the dark.

Analyze the samples on a flow cytometer.

Western Blot Analysis
This protocol is for detecting changes in the protein levels of p53, p21, and BCL6.

Materials:

Cancer cell line of interest

Complete culture medium

YCH2823

6-well cell culture plates

RIPA lysis buffer supplemented with protease and phosphatase inhibitors

BCA Protein Assay Kit

Laemmli sample buffer
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SDS-PAGE gels

PVDF membrane

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (anti-p53, anti-p21, anti-BCL6, anti-β-actin)

HRP-conjugated secondary antibody

Enhanced Chemiluminescence (ECL) substrate

Chemiluminescence imaging system

Procedure:

Seed and treat cells as described in the apoptosis assay protocol (steps 1-4).

Wash the cells with ice-cold PBS and lyse them in RIPA buffer.

Clarify the lysates by centrifugation and collect the supernatant.

Determine the protein concentration of each lysate using the BCA assay.

Normalize the protein concentrations and prepare samples by adding Laemmli buffer and

boiling.

Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary antibody overnight at 4°C.

Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour

at room temperature.

Wash the membrane again and detect the protein bands using an ECL substrate and an

imaging system.
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Quantify the band intensities and normalize to the loading control (β-actin).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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